Cas no 6228-98-4 ((Ethynylsulfanyl)benzene)
(Ethynylsulfanyl)benzene structure
Product Name:(Ethynylsulfanyl)benzene
(Ethynylsulfanyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- ethynyl phenyl sulfide
- ethynylsulfanylbenzene
- (ethynylsulfanyl)benzene
- (phenylthio)acetylene
- 1-phenylthioacetylene
- ethynyl(phenyl)sulfane
- phenylsulphenylethyne
- 1-(Phenylthio)ethyne
- (Ethynylthio)benzene
- Phenylthioacetylene
- DTXSID30449089
- CS-0266308
- ethynylsulfanyl-benzene
- 6228-98-4
- EN300-91542
- SCHEMBL758909
- (Ethynylsulfanyl)benzene
-
- Inchi: 1S/C8H6S/c1-2-9-8-6-4-3-5-7-8/h1,3-7H
- InChI Key: KTDJFTDAVHPTDO-UHFFFAOYSA-N
- SMILES: S(C#C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 134.01900
- Monoisotopic Mass: 134.01902136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- Density: 1.10
- Boiling Point: 214 ºC
- Flash Point: 86 ºC
- PSA: 25.30000
- LogP: 2.36940
- Vapor Pressure: 0.2±0.4 mmHg at 25°C
(Ethynylsulfanyl)benzene Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(Ethynylsulfanyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B126190-5mg |
(Ethynylsulfanyl)benzene |
6228-98-4 | 5mg |
$ 64.00 | 2023-04-19 | ||
| TRC | B126190-10mg |
(Ethynylsulfanyl)benzene |
6228-98-4 | 10mg |
$ 92.00 | 2023-04-19 | ||
| TRC | B126190-50mg |
(Ethynylsulfanyl)benzene |
6228-98-4 | 50mg |
$ 339.00 | 2023-04-19 | ||
| Enamine | EN300-91542-0.05g |
(ethynylsulfanyl)benzene |
6228-98-4 | 95% | 0.05g |
$229.0 | 2024-05-21 | |
| Enamine | EN300-91542-0.1g |
(ethynylsulfanyl)benzene |
6228-98-4 | 95% | 0.1g |
$342.0 | 2024-05-21 | |
| Enamine | EN300-91542-0.25g |
(ethynylsulfanyl)benzene |
6228-98-4 | 95% | 0.25g |
$487.0 | 2024-05-21 | |
| Enamine | EN300-91542-0.5g |
(ethynylsulfanyl)benzene |
6228-98-4 | 95% | 0.5g |
$768.0 | 2024-05-21 | |
| Enamine | EN300-91542-1.0g |
(ethynylsulfanyl)benzene |
6228-98-4 | 95% | 1.0g |
$986.0 | 2024-05-21 | |
| Enamine | EN300-91542-2.5g |
(ethynylsulfanyl)benzene |
6228-98-4 | 95% | 2.5g |
$1931.0 | 2024-05-21 | |
| Enamine | EN300-91542-5.0g |
(ethynylsulfanyl)benzene |
6228-98-4 | 95% | 5.0g |
$2858.0 | 2024-05-21 |
(Ethynylsulfanyl)benzene Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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